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Compound of Interest

Compound Name: 2,4-Dimethoxyaniline

Cat. No.: B045885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2,4-
Dimethoxyaniline, a key intermediate in the synthesis of various dyes, pigments, and

pharmaceuticals.[1] The document outlines its fundamental physicochemical properties and

details the experimental protocols for their determination, ensuring accuracy and reproducibility

in a laboratory setting.

Physicochemical Data of 2,4-Dimethoxyaniline
2,4-Dimethoxyaniline is an organic compound characterized by an aniline core substituted

with two methoxy groups at the 2 and 4 positions.[1] This substitution pattern significantly

influences its chemical reactivity and physical properties.[1] At room temperature, it typically

presents as a solid.[1]

Table 1: Quantitative Physicochemical Data for 2,4-Dimethoxyaniline

Property Value Source(s)

Melting Point 33-36 °C [2][3][4]

34-37 °C [2][5]

Boiling Point 75-80 °C [2][3][6]

Density 1.075 g/mL at 25 °C [2][3][4]
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Experimental Protocols
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds. The following sections provide detailed methodologies for

these essential experiments.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically causes a depression and broadening of the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[7]

Capillary tubes (one end sealed)[8][9]

Sample of 2,4-Dimethoxyaniline (finely powdered and dry)[9]

Mortar and pestle (for mixed melting point determination)[7][8]

Procedure (Capillary Method):

Sample Preparation: A small amount of finely powdered, dry 2,4-Dimethoxyaniline is

introduced into the open end of a capillary tube.[8][9] The tube is then tapped gently to pack

the sample into the sealed end, aiming for a sample height of 2-3 mm.[9] The solid must be

well-packed to avoid shrinking during heating.[9]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.[9]

Approximate Melting Point Determination: A rapid heating rate (e.g., 10-20 °C per minute) is

initially used to determine an approximate melting range.[8]

Accurate Melting Point Determination: A fresh sample is prepared and the apparatus is

heated to a temperature approximately 15-20 °C below the approximate melting point.[8][9]
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The heating rate is then reduced to about 1-2 °C per minute to allow for thermal equilibrium.

[8]

Observation and Recording: The temperature at which the first drop of liquid appears (onset

of melting) and the temperature at which the entire sample becomes liquid (completion of

melting) are recorded as the melting point range.

Mixed Melting Point Technique for Identification:

To confirm the identity of an unknown sample suspected to be 2,4-Dimethoxyaniline, a mixed

melting point determination can be performed.[8] An equal mixture of the unknown and a pure

sample of 2,4-Dimethoxyaniline is prepared.[7][8] If the unknown is identical to the known

sample, the melting point of the mixture will be sharp and undepressed.[7][8] If they are

different, the mixture will exhibit a significantly lower and broader melting range.[7][8]

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10][11] It is a characteristic physical property that is sensitive to changes in

atmospheric pressure.[10]

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)[11][12]

Small test tube or fusion tube[10][11]

Capillary tube (sealed at one end)[10][11]

Thermometer[10][11]

Heat source (e.g., Bunsen burner or hot plate)[10][13]

Procedure (Thiele Tube Method):

Sample Preparation: A small amount (a few milliliters) of liquid 2,4-Dimethoxyaniline is

placed into a small test tube.[10][11] A capillary tube, sealed at one end, is placed into the

test tube with the open end submerged in the liquid.[11][12]
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Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is aligned

with the thermometer bulb.[11][12] This assembly is then clamped and immersed in a Thiele

tube containing mineral oil, making sure the oil level is appropriate for circulation.[12]

Heating: The side arm of the Thiele tube is gently and continuously heated.[11][12] As the

temperature rises, air trapped in the capillary tube will expand and slowly bubble out.[11]

Observation and Recording: Heating is continued until a continuous and rapid stream of

bubbles emerges from the capillary tube.[11][12] The heat source is then removed, and the

apparatus is allowed to cool slowly.[12] The temperature at which the bubbling stops and the

liquid just begins to enter the capillary tube is recorded as the boiling point.[11]

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates the logical workflow for the determination of the melting and

boiling points of a chemical substance like 2,4-Dimethoxyaniline.
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Workflow for Determining Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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